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An In-depth Guide to Identifying and Cultivating Breakthrough Ventures

For researchers, scientists, and professionals in drug development, the journey from a
groundbreaking discovery to a market-ready solution is often as challenging as the initial
scientific endeavor itself. Venture capital firms play a crucial role in bridging this gap, but their
evaluation processes can appear opaque. This technical guide illuminates the methodology of
one such firm, DCVC, known for its "deep tech" investment thesis. By wedding computational
advancements with scientific and engineering breakthroughs, DCVC has carved a niche in
identifying and nurturing companies poised to solve real-world problems on a global scale.

This document provides a comprehensive overview of DCVC's core investment philosophy,
followed by a detailed examination of their scientific due diligence process through the lens of
two of their portfolio companies: Recursion Pharmaceuticals in the realm of drug discovery and
Fervo Energy in climate technology.

The DCVC Blueprint: A Virtuous Cycle of Data and
Computation

DCVC's investment strategy is rooted in identifying companies that leverage a "virtuous cycle"
of proprietary data and computational analysis to create a defensible competitive advantage.[1]
This approach is particularly well-suited for scientific innovations that can generate vast and
complex datasets. The firm seeks out entrepreneurs with profound industry expertise who are
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applying advanced computational techniques, such as artificial intelligence and machine

learning, to disrupt established industries.[1]

A cornerstone of the DCVC philosophy is the pursuit of "capex-light” models in the initial

phases of a company's growth.[2] This strategy prioritizes innovations that can achieve

significant milestones and de-risk their technology through computational and data-driven

approaches before requiring substantial capital for physical infrastructure.

Key Pillars of DCVC's Scientific Evaluation:

Proprietary Data Generation: The ability of a company to generate a unique and ever-
expanding dataset is a critical factor. This data serves as the foundation for training and
refining computational models, creating a moat that is difficult for competitors to replicate.

Computational Advantage: DCVC looks for a clear demonstration of how a company's
algorithms and computational workflows provide a significant edge in speed, accuracy, or
insight compared to traditional methods.

Scalability of the Platform: The underlying technology must have the potential to be applied
to a wide range of problems or a large market, ensuring that the initial innovation can lead to
a pipeline of future products or applications.

Technical Risk Mitigation: DCVC's due diligence process heavily scrutinizes the technical
feasibility of the proposed innovation. This involves a deep dive into the underlying science,
the experimental validation, and the team'’s ability to execute on their technical roadmap.

Strength of the Founding Team: A team of seasoned experts with a deep understanding of
both the scientific domain and the computational tools is considered essential for navigating
the complexities of deep tech ventures.

The following logical diagram illustrates the core tenets of DCVC's investment thesis,

highlighting the interconnectedness of these key pillars.
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A diagram illustrating DCVC's core investment thesis.

Case Study 1: Recursion Pharmaceuticals -
Industrializing Drug Discovery

DCVC's investment in Recursion Pharmaceuticals exemplifies their focus on companies that
are fundamentally changing the paradigm of an industry through a data-first, computational
approach. Recursion's mission is to industrialize drug discovery by creating massive, high-
dimensional biological datasets and using machine learning to find new therapies.

The Scientific Innovation: High-Content Screening at
Scale

At the heart of Recursion's platform is a massively parallel, automated system for conducting
high-content screening (HCS) experiments.[3] This involves treating cells with a wide array of
perturbations (e.g., chemical compounds, genetic modifications) and then using automated
microscopy to capture detailed images of the cellular response.

The "Cell Painting” assay is a key component of this process. It utilizes a cocktail of fluorescent
dyes that stain different cellular compartments, allowing for the visualization and quantification
of hundreds of morphological features.[4][5] This rich, image-based data provides a detailed
"phenotypic fingerprint" of the cell's state.

The following diagram illustrates the high-level experimental workflow employed by Recursion
Pharmaceuticals.
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Recursion Pharmaceuticals' experimental workflow.

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b1195094?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: The Cell Painting Assay

The following is a generalized protocol for the Cell Painting assay, based on published
methods.[4][6]

1. Cell Culture and Plating:
o Cells of interest are cultured in appropriate media and conditions.

o Cells are seeded into multi-well plates (e.g., 384-well plates) at a density that allows for sub-
confluent growth during the experiment.

2. Perturbation:

o Cells are treated with a library of small molecules, genetic perturbations (e.g., CRISPR,
SsiRNA), or other agents of interest.

o Appropriate controls (e.g., vehicle-only, untreated) are included on each plate.
 Incubation time post-perturbation is typically 24-48 hours.

3. Staining:

e Cells are fixed with a solution such as 4% paraformaldehyde.

o Cells are permeabilized to allow for intracellular staining.

o A cocktail of fluorescent dyes is added to stain various cellular compartments. A typical Cell
Painting cocktail includes:

o

Hoechst 33342: Stains the nucleus (DNA).

Phalloidin: Stains actin filaments.

[e]

o

MitoTracker Red CMXRos: Stains mitochondria.

[¢]

WGA (Wheat Germ Agglutinin): Stains the Golgi apparatus and plasma membrane.

[¢]

Concanavalin A: Stains the endoplasmic reticulum.
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o SYTO 14: Stains nucleoli and cytoplasmic RNA.
4. Imaging:
o Plates are imaged using a high-throughput, automated fluorescence microscope.
e Images are captured in multiple channels corresponding to the different fluorescent dyes.
5. Image Analysis:

o Automated image analysis software is used to identify individual cells and subcellular
compartments.

o Alarge number of morphological features (~1,500 per cell) are extracted, including measures
of size, shape, texture, intensity, and colocalization of the different stains.[5]

Quantitative Data and DCVC's Evaluation

For a company like Recursion, DCVC's due diligence would focus on the following quantitative
aspects:
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Metric

Description

Significance for DCVC's
Evaluation

Dataset Size

The total volume of image and
derived feature data
generated. Recursion has
reported datasets in the

petabyte scale.

Demonstrates the scale of
proprietary data generation, a
key component of the "virtuous

cycle."

Throughput

The number of wells or
perturbations that can be

processed per week.

Indicates the scalability of the
platform and the speed at
which new data can be

acquired.

Feature Dimensionality

The number of morphological

features extracted per cell.

A higher number of features
provides a more detailed and
nuanced cellular profile,
enhancing the predictive

power of the Al models.

Hit Rate

The frequency at which the
platform identifies promising
drug candidates compared to

traditional screening methods.

A key indicator of the
platform's efficiency and its
potential to reduce the time

and cost of drug discovery.

Predictive Accuracy

The ability of the machine
learning models to accurately
classify compounds, predict
mechanisms of action, or

identify potential toxicities.

Validates the computational

advantage of the platform.

By presenting a compelling case built on these quantitative metrics, Recursion was able to

demonstrate the power of its platform to de-risk drug discovery and create a scalable engine for

therapeutic development, aligning perfectly with DCVC's investment thesis.

Case Study 2: Fervo Energy - Unlocking Geothermal

Potential
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DCVC's investment in Fervo Energy highlights their commitment to applying proven
technologies from one industry to unlock innovation in another, particularly in the critical area of
climate tech. Fervo is adapting technigues from the oil and gas sector to make geothermal
energy a more scalable and cost-effective source of clean power.

The Scientific Innovation: Horizontal Drilling and Fiber
Optic Sensing

Traditional geothermal energy has been limited to locations with naturally occurring hot,
permeable rock formations. Fervo's innovation lies in the application of two key technologies:

» Horizontal Drilling: By drilling horizontally through geothermal reservoirs, Fervo can create a
much larger surface area for heat exchange compared to traditional vertical wells.[7] This
allows for more efficient energy extraction from a wider range of geological formations.

 Distributed Fiber Optic Sensing (DFOS): Fervo embeds fiber optic cables along the length of
their wells. These cables act as a dense network of sensors, providing real-time data on
temperature, strain, and acoustic signals along the entire wellbore.[8] This data is crucial for
optimizing well placement, managing reservoir performance, and ensuring the long-term
productivity of the geothermal asset.

The following diagram illustrates the workflow for Fervo Energy's geothermal development.
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Fervo Energy's geothermal development workflow.
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Experimental Protocol: Distributed Fiber Optic Sensing
(DFOS)

The following provides a general overview of the DFOS data acquisition and analysis process
as applied by Fervo.

1. Data Acquisition:

» Afiber optic cable is deployed along the length of the horizontal well, either permanently
installed behind the casing or temporarily deployed.

o An interrogator unit at the surface sends pulses of laser light down the fiber.

e The interrogator measures the backscattered light, which is affected by changes in
temperature, strain, and acoustic vibrations along the fiber.

o Three main types of data are collected:

o Distributed Temperature Sensing (DTS): Measures temperature at high resolution along
the fiber.

o Distributed Acoustic Sensing (DAS): Detects acoustic signals, which can indicate fluid flow
and seismic activity.

o Distributed Strain Sensing (DSS): Measures strain on the fiber, which can be related to
changes in pressure and rock mechanics.

2. Data Analysis:

e The raw data from the interrogator is processed to generate temperature, acoustic, and
strain profiles along the wellbore as a function of time.

e This data is used to:
o Monitor the effectiveness of hydraulic stimulation in creating fractures.

o Identify the locations where fluid is flowing into and out of the well.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

o Optimize the flow rates of injection and production wells to maximize heat extraction.

o Detect any potential issues, such as short-circuiting of fluid flow.

Quantitative Data and DCVC's Evaluation

In evaluating Fervo Energy, DCVC would have focused on quantitative metrics that

demonstrate the technical and commercial viability of their approach.

Metric

Description

Significance for DCVC's
Evaluation

Drilling Efficiency

The rate of penetration and the
time required to drill a
horizontal well to the target
depth.

Improvements in drilling
efficiency, often benchmarked
against oil and gas industry
standards, demonstrate a clear

path to cost reduction.

Well Productivity

The flow rate and temperature
of the geothermal fluid

produced from a well.

Higher productivity per well is
directly correlated with the

economic viability of a project.

Reservoir Performance

The long-term sustainability of
heat extraction from the
geothermal reservoir, as
monitored by DFOS.

Provides confidence in the
longevity and reliability of the

power generation asset.

Power Output

The net electrical power
generated from a geothermal

well or project.

The ultimate measure of the
project's success and its
contribution to the clean

energy transition.

Levelized Cost of Energy
(LCOE)

The estimated cost of
generating electricity over the
lifetime of the project,
compared to other energy

sources.

A key indicator of the
technology's competitiveness

in the broader energy market.
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Fervo's ability to provide hard data on these metrics, backed by the real-time insights from their
DFOS technology, would have been a compelling factor in DCVC's investment decision. This
data-driven approach to de-risking a capital-intensive industry aligns with DCVC's core
principles.

Conclusion

DCVC's approach to identifying promising scientific innovations is a testament to the power of
combining deep scientific expertise with a keen understanding of the transformative potential of
data and computation. By focusing on companies that can create a virtuous cycle of proprietary
data and algorithmic advantage, DCVC is able to invest in truly disruptive technologies while
mitigating technical and financial risk. The case studies of Recursion Pharmaceuticals and
Fervo Energy demonstrate how this thesis is applied in practice, from the microscopic world of
cellular biology to the geological scale of geothermal energy. For scientists and entrepreneurs
seeking to translate their innovations into real-world impact, understanding this data-driven,
computationally-focused approach to venture capital is more crucial than ever.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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